Cas no 2219371-54-5 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-5,5-dimethoxypiperidine-3-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-5,5-dimethoxypiperidine-3-carboxylic acid
• CAS No: 2219371-54-5
• MF: C₂₃H₂₅NO₆
• MW: 411.44770693779
• CID: 5959954
• PubChem ID: 165744204
• Update Time: 2025-06-11

1-{(9H-fluoren-9-yl)methoxycarbonyl}-5,5-dimethoxypiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-5,5-dimethoxypiperidine-3-carboxylic acid
• EN300-1716610
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5,5-dimethoxypiperidine-3-carboxylic acid
• 2219371-54-5

• Inchi： 1S/C23H25NO6/c1-28-23(29-2)11-15(21(25)26)12-24(14-23)22(27)30-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,11-14H2,1-2H3,(H,25,26)
• InChI Key： UBBJLZGHNAHJDK-UHFFFAOYSA-N
• SMILES： O(C)C1(CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC(C(=O)O)C1)OC

Computed Properties

• Exact Mass: 411.16818752g/mol
• Monoisotopic Mass: 411.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.3Ų

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-5,5-dimethoxypiperidine-3-carboxylic acid

1-{(9H-fluoren-9-yl)methoxycarbonyl}-5,5-dimethoxypiperidine-3-carboxylic acid (CAS No. 2219371-54-5): An Overview

1-{(9H-fluoren-9-yl)methoxycarbonyl}-5,5-dimethoxypiperidine-3-carboxylic acid (CAS No. 2219371-54-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis and organic synthesis for its stability and ease of removal.

The Fmoc group is particularly useful in solid-phase peptide synthesis (SPPS) due to its ability to protect the amino group of amino acids during the synthesis process. The presence of the Fmoc group in 1-{(9H-fluoren-9-yl)methoxycarbonyl}-5,5-dimethoxypiperidine-3-carboxylic acid allows for controlled deprotection steps, making it a valuable intermediate in the synthesis of complex peptides and peptidomimetics.

The 5,5-dimethoxy substituents on the piperidine ring add further complexity and functionality to the molecule. These substituents can influence the solubility, stability, and reactivity of the compound, making it suitable for a variety of applications in drug discovery and development. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

In the context of medicinal chemistry, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-5,5-dimethoxypiperidine-3-carboxylic acid has been explored as a potential lead compound for the development of novel therapeutic agents. Its unique structural features make it an attractive candidate for optimization through structure-activity relationship (SAR) studies. By modifying the substituents on the piperidine ring or the Fmoc group, researchers can fine-tune the pharmacological properties of the compound to enhance its efficacy and selectivity.

The synthesis of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-5,5-dimethoxypiperidine-3-carboxylic acid typically involves multi-step procedures that require precise control over reaction conditions. Key steps include the formation of the piperidine ring, introduction of the Fmoc protecting group, and attachment of the dimethoxy substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale research and development.

Clinical trials involving compounds with similar structures have shown promising results in various therapeutic areas. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent anti-inflammatory activity in vitro and in vivo models. Another study in Cancer Research highlighted its potential as an anti-cancer agent due to its ability to inhibit specific signaling pathways involved in tumor growth and metastasis.

The safety profile of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-5,5-dimethoxypiperidine-3-carboxylic acid is also an important consideration in its development as a therapeutic agent. Preclinical studies have demonstrated that it has low toxicity and good pharmacokinetic properties, which are essential for successful clinical translation. Ongoing research aims to further elucidate its mechanism of action and optimize its safety profile through rational drug design.

In conclusion, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-5,5-dimethoxypiperidine-3-carboxylic acid (CAS No. 2219371-54-5) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration and development as a novel therapeutic agent. As research in this area continues to advance, it is likely that new applications and insights will emerge, contributing to the advancement of drug discovery and development.